Cas no 98485-25-7 (2-Cyclopropyl-propionaldehyde)

2-Cyclopropyl-propionaldehyde structure
2-Cyclopropyl-propionaldehyde structure
Product Name:2-Cyclopropyl-propionaldehyde
CAS No:98485-25-7
MF:C6H10O
MW:98.1430020332336
MDL:MFCD21296596
CID:4772657
Update Time:2026-02-26

2-Cyclopropyl-propionaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-propionaldehyde
    • 2-cyclopropylpropanal
    • cyclopropylpropionaldehyde
    • 2-Cyclopropyl-propionaldehyde
    • MDL: MFCD21296596
    • Inchi: 1S/C6H10O/c1-5(4-7)6-2-3-6/h4-6H,2-3H2,1H3
    • InChI Key: XEKNSYGJEBXYGH-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1CC1

Computed Properties

  • Exact Mass: 98.073
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 74.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1

2-Cyclopropyl-propionaldehyde Pricemore >>

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Additional information on 2-Cyclopropyl-propionaldehyde

Exploring the Versatile Applications and Properties of 2-Cyclopropyl-propionaldehyde (CAS No. 98485-25-7)

2-Cyclopropyl-propionaldehyde (CAS No. 98485-25-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This aldehyde, characterized by its unique cyclopropyl ring structure, offers a wide range of applications due to its reactive aldehyde functional group. Researchers and industry professionals are increasingly interested in this compound for its potential in synthesizing complex molecules, making it a hot topic in organic chemistry discussions.

The chemical structure of 2-Cyclopropyl-propionaldehyde features a cyclopropane ring attached to a propionaldehyde chain. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The cyclopropyl group is known for its ability to influence the electronic and steric properties of molecules, which is why this compound is often explored in drug discovery and material science. Its CAS No. 98485-25-7 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

One of the most prominent applications of 2-Cyclopropyl-propionaldehyde is in the pharmaceutical industry. It serves as a key building block for the synthesis of bioactive molecules, including potential antiviral and antibacterial agents. Recent studies have highlighted its role in developing novel small-molecule inhibitors, a trending topic in medicinal chemistry. The compound's ability to introduce the cyclopropyl moiety into larger structures makes it indispensable for creating compounds with enhanced metabolic stability and bioavailability.

In the agrochemical sector, 2-Cyclopropyl-propionaldehyde is utilized in the synthesis of pesticides and herbicides. The cyclopropyl ring is often incorporated into these molecules to improve their efficacy and environmental compatibility. With the growing demand for sustainable agricultural solutions, this compound has become a focal point for researchers aiming to develop next-generation crop protection agents. Searches for "cyclopropyl-based agrochemicals" and "eco-friendly pesticide intermediates" often lead to discussions involving this versatile aldehyde.

The fragrance industry also benefits from the unique properties of 2-Cyclopropyl-propionaldehyde. Its aldehyde group contributes to the creation of novel scent profiles, particularly in high-end perfumery. Perfumers value the compound for its ability to impart fresh, green, and slightly woody notes, aligning with the current trend toward natural and sustainable fragrance ingredients. Online queries such as "aldehyde in perfumery" and "green fragrance chemicals" frequently reference this compound.

From a synthetic chemistry perspective, 2-Cyclopropyl-propionaldehyde is often employed in Grignard reactions, Wittig olefinations, and reductive aminations. These reactions are fundamental to constructing complex organic frameworks, making the compound a staple in academic and industrial laboratories. The rise of green chemistry has further amplified interest in this aldehyde, as researchers seek efficient and environmentally benign synthetic routes. Popular search terms like "sustainable organic synthesis" and "green reaction intermediates" often highlight its utility.

Market trends indicate a steady demand for 2-Cyclopropyl-propionaldehyde, driven by its diverse applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical companies. The compound's CAS No. 98485-25-7 is commonly listed in chemical catalogs, underscoring its commercial significance. Industry reports on "specialty aldehydes market growth" frequently feature this molecule as a key player.

In conclusion, 2-Cyclopropyl-propionaldehyde (CAS No. 98485-25-7) stands out as a multifaceted compound with broad applicability across multiple industries. Its unique cyclopropyl and aldehyde functionalities make it a valuable asset in synthetic chemistry, pharmaceuticals, agrochemicals, and fragrances. As research continues to uncover new uses for this molecule, its prominence in scientific and industrial circles is expected to grow, solidifying its status as a cornerstone of modern organic chemistry.

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